Cas no 1555667-48-5 (3-chloro-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid)

• Product Name: 3-chloro-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid
• CAS No: 1555667-48-5
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• MDL: MFCD26129346
• CID: 5219802
• PubChem ID: 84040260
• Update Time: 2025-11-02

3-chloro-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxylic acid
• 5H-Pyrazolo[5,1-b][1,3]oxazine-2-carboxylic acid, 3-chloro-6,7-dihydro-
• 3-chloro-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid

• MDL： MFCD26129346
• Inchi： 1S/C7H7ClN2O3/c8-4-5(7(11)12)9-10-2-1-3-13-6(4)10/h1-3H2,(H,11,12)
• InChI Key： FYDHOBXBYAGXQB-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C(O)=O)C(Cl)=C12

Additional information on 3-chloro-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid

Comprehensive Guide to 3-chloro-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid (CAS No. 1555667-48-5): Properties, Applications, and Market Insights

The compound 3-chloro-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid (CAS 1555667-48-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazolo-oxazine derivative combines the pharmacological advantages of both pyrazole and oxazine moieties, making it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate for developing novel therapeutic agents.

From a chemical perspective, this compound belongs to the class of fused heterocyclic systems, characterized by its chloro-substituted pyrazolo-oxazine core with a carboxylic acid functional group. The presence of these multiple functional groups allows for diverse chemical modifications, enabling the creation of various derivatives with tailored properties. The molecular formula C₈H₇ClN₂O₃ and molecular weight of 214.61 g/mol make it suitable for various synthetic applications in medicinal chemistry.

The pharmaceutical industry has shown growing interest in 3-chloro-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid due to its potential as a building block for small molecule drugs. Recent studies suggest its derivatives may exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. This aligns with current market demands for novel antibiotic scaffolds to address antimicrobial resistance (AMR), a critical global health challenge identified by WHO. The compound's structural features make it particularly interesting for targeting enzyme inhibition and receptor modulation.

In agrochemical applications, the pyrazolo-oxazine core of this compound has demonstrated potential as a precursor for developing new crop protection agents. With increasing focus on sustainable agriculture and reduced environmental impact of pesticides, researchers are exploring this class of compounds for their selective activity against plant pathogens while maintaining favorable environmental profiles. The carboxylic acid moiety provides an excellent handle for further derivatization to optimize physicochemical properties for agricultural use.

The synthesis of CAS 1555667-48-5 typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's shift toward more sustainable practices. Recent advancements in flow chemistry and catalytic processes have improved the efficiency of producing this compound, addressing common challenges in heterocyclic synthesis such as regioselectivity and yield optimization.

Analytical characterization of 3-chloro-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically shows good stability under standard storage conditions, though like many carboxylic acids, it may require protection from moisture in long-term storage. Its solubility profile—soluble in polar organic solvents but limited water solubility—makes it suitable for various formulation approaches in drug development.

Market analysis indicates growing demand for specialized heterocyclic building blocks like 1555667-48-5, particularly in the contract research and manufacturing sector. Pharmaceutical companies are increasingly outsourcing synthesis of such intermediates to specialized suppliers, creating opportunities for manufacturers with expertise in complex heterocyclic chemistry. The compound's patent status and regulatory considerations vary by region, requiring careful evaluation for commercial development.

Recent scientific literature highlights innovative applications of this pyrazolo-oxazine carboxylic acid derivative in drug discovery programs. Several research groups have reported its incorporation into molecular hybrids designed to target specific disease pathways. This aligns with current trends in fragment-based drug design and privileged structure approaches, where such scaffolds serve as central cores for generating diverse bioactive molecules.

Quality control specifications for CAS 1555667-48-5 typically include purity assessments (often ≥95% by HPLC), residual solvent analysis, and confirmation of structural identity. Suppliers may offer custom synthesis services to provide the compound with specific purity grades or isotopic labeling for research purposes. The development of robust analytical methods is crucial for ensuring batch-to-batch consistency in pharmaceutical applications.

Environmental and safety assessments of 3-chloro-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid indicate it requires standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during manipulation. Material safety data sheets (MSDS) provide detailed handling instructions for industrial-scale operations.

The future outlook for this compound appears promising, with potential expansions into new application areas. Emerging research explores its use in material science, particularly as a component in specialty polymers and functional materials. The unique electronic properties of the pyrazolo-oxazine system may find applications in organic electronics or as ligands in catalytic systems, representing exciting interdisciplinary opportunities.

For researchers sourcing 1555667-48-5, considerations include supplier reliability, documentation quality, and technical support availability. Many manufacturers now provide comprehensive characterization data and application notes to facilitate research use. The global market offers both standard and custom synthesis options, with pricing varying based on quantity, purity, and supplier capabilities.

In conclusion, 3-chloro-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid represents a versatile chemical entity with significant potential across multiple scientific domains. Its unique structural features continue to inspire innovative applications in medicinal chemistry and beyond, positioning it as an important compound in contemporary research and development efforts. As synthetic methodologies advance and biological understanding deepens, this molecule will likely play an increasingly prominent role in addressing current scientific and technological challenges.